Cas no 1241398-70-8 (N-(1-Cyanocyclopentyl)-4-(2-fluorophenyl)-4-methyl-2,5-dioxo-1-imidazolidineacetamide)

N-(1-Cyanocyclopentyl)-4-(2-fluorophenyl)-4-methyl-2,5-dioxo-1-imidazolidineacetamide structure
1241398-70-8 structure
Product Name:N-(1-Cyanocyclopentyl)-4-(2-fluorophenyl)-4-methyl-2,5-dioxo-1-imidazolidineacetamide
CAS No:1241398-70-8
MF:C18H19FN4O3
MW:358.366867303848
CID:5452333
PubChem ID:47082491
Update Time:2025-07-21

N-(1-Cyanocyclopentyl)-4-(2-fluorophenyl)-4-methyl-2,5-dioxo-1-imidazolidineacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-cyanocyclopentyl)-2-[4-(2-fluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetamide
    • EN300-26688827
    • 1241398-70-8
    • AKOS008150771
    • Z905330060
    • N-(1-Cyanocyclopentyl)-4-(2-fluorophenyl)-4-methyl-2,5-dioxo-1-imidazolidineacetamide
    • Inchi: 1S/C18H19FN4O3/c1-17(12-6-2-3-7-13(12)19)15(25)23(16(26)22-17)10-14(24)21-18(11-20)8-4-5-9-18/h2-3,6-7H,4-5,8-10H2,1H3,(H,21,24)(H,22,26)
    • InChI Key: XMRPDKWRCKJUKH-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC(NC2(C#N)CCCC2)=O)C(=O)C(C2=CC=CC=C2F)(C)N1

Computed Properties

  • Exact Mass: 358.14411864g/mol
  • Monoisotopic Mass: 358.14411864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 667
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 6.96±0.70(Predicted)

N-(1-Cyanocyclopentyl)-4-(2-fluorophenyl)-4-methyl-2,5-dioxo-1-imidazolidineacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26688827-0.05g
N-(1-cyanocyclopentyl)-2-[4-(2-fluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetamide
1241398-70-8 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(1-Cyanocyclopentyl)-4-(2-fluorophenyl)-4-methyl-2,5-dioxo-1-imidazolidineacetamide

Comprehensive Overview of N-(1-Cyanocyclopentyl)-4-(2-fluorophenyl)-4-methyl-2,5-dioxo-1-imidazolidineacetamide (CAS No. 1241398-70-8)

N-(1-Cyanocyclopentyl)-4-(2-fluorophenyl)-4-methyl-2,5-dioxo-1-imidazolidineacetamide (CAS No. 1241398-70-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique imidazolidine core and fluorophenyl substitution, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a cyanocyclopentyl group and a dioxo-imidazolidine moiety, as these elements may contribute to its bioactivity and binding affinity.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. N-(1-Cyanocyclopentyl)-4-(2-fluorophenyl)-4-methyl-2,5-dioxo-1-imidazolidineacetamide fits into this trend as a candidate for modulating specific biological pathways. Its fluorine-containing aromatic ring is a notable feature, as fluorinated compounds are increasingly valued for their enhanced metabolic stability and membrane permeability. These properties make the compound a subject of interest for researchers investigating kinase inhibitors, GPCR modulators, and other therapeutic targets.

The synthesis of N-(1-Cyanocyclopentyl)-4-(2-fluorophenyl)-4-methyl-2,5-dioxo-1-imidazolidineacetamide involves multi-step organic reactions, often starting with the construction of the imidazolidine-dione scaffold. Key steps may include cyclocondensation, N-alkylation, and amide coupling, with careful attention to regioselectivity and yield optimization. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity and structural integrity of the final product. These methodologies align with the growing emphasis on green chemistry and sustainable synthesis practices in modern laboratories.

From a pharmacological perspective, the compound's structure-activity relationship (SAR) is a critical area of study. The presence of the cyanocyclopentyl group may influence its interaction with enzymatic pockets, while the fluorophenyl ring could enhance lipophilicity and target engagement. Such insights are valuable for designing derivatives with improved efficacy and selectivity, particularly in the context of neurodegenerative diseases and inflammatory disorders, which are among the most searched topics in biomedical research today.

In addition to its potential therapeutic applications, N-(1-Cyanocyclopentyl)-4-(2-fluorophenyl)-4-methyl-2,5-dioxo-1-imidazolidineacetamide is also relevant in chemical biology as a tool compound. Its ability to interact with specific proteins or nucleic acids makes it useful for probing biological mechanisms and validating drug targets. This aligns with the increasing use of probe molecules in high-throughput screening and fragment-based drug design, both of which are hot topics in the pharmaceutical industry.

As the scientific community continues to explore the compound's properties, questions about its solubility, stability, and formulation compatibility remain pertinent. These factors are crucial for translating laboratory findings into viable clinical candidates. Moreover, the rise of computational chemistry and AI-driven drug discovery has opened new avenues for predicting the behavior of such molecules, further accelerating research efforts.

In summary, N-(1-Cyanocyclopentyl)-4-(2-fluorophenyl)-4-methyl-2,5-dioxo-1-imidazolidineacetamide (CAS No. 1241398-70-8) represents a compelling case study in modern medicinal chemistry. Its intricate structure, combined with its potential applications in drug development and chemical biology, underscores its importance in contemporary research. By addressing key challenges such as synthesis optimization and SAR analysis, scientists can unlock its full potential, contributing to the next generation of innovative therapeutics.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd